Cas no 847551-25-1 (7-[3,5-Bis-O-[(2,4-dichlorophenyl)methyl]-2-C-methyl-beta-D-ribofuranosyl]-4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 7-[3,5-Bis-O-[(2,4-dichlorophenyl)methyl]-2-C-methyl-beta-D-ribofuranosyl]-4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 847551-25-1
• MF: C₂₆H₂₁Cl₅IN₃O₄
• MW: 743.632114171982
• CID: 721150
• Update Time: 2023-03-28

7-[3,5-Bis-O-[(2,4-dichlorophenyl)methyl]-2-C-methyl-beta-D-ribofuranosyl]-4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine,7-[3,5-bis-O-[(2,4-dichlorophenyl)methyl]-2-C-methyl-b-D-ribofuranosyl]-4-chloro-5-iodo-
• 7-[3,5-BIS-O-[(-2,4-DICHLOROPHENYL)METHYL]-2-C-METHYL-B-D-RIBOFURANOSYL]-4-CHLORO-5-IODO-7H-PYRROLO[2,3-D]PYRIMIDINE
• 7-[3,5-Bis-O-[(2,4-dichlorophenyl)methyl]-2-C-methyl-beta-D-ribofuranosyl]-4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine, 7-[3,5-bis-O-[(2,4-dichlorophenyl)methyl]-2-C-methyl-β-D-ribofuranosyl]-4-chloro-5-iodo-

• Inchi： 1S/C26H21Cl5IN3O4/c1-26(36)22(38-10-12-3-4-13(27)7-16(12)29)21(20(37-2)15-6-5-14(28)8-17(15)30)39-25(26)35-9-18(32)19-23(31)33-11-34-24(19)35/h3-9,11,20-22,25,36H,10H2,1-2H3/t20?,21-,22-,25-,26-/m1/s1
• InChI Key： RBICEXZRXDYFFI-NGUJMDQRSA-N
• SMILES： O1[C@H](C(C2=CC=C(Cl)C=C2Cl)OC)[C@@H](OCC2=CC=C(Cl)C=C2Cl)[C@@](C)(O)[C@@H]1N1C2=C(C(I)=C1)C(Cl)=NC=N2

Computed Properties

• Exact Mass: 742.899
• Monoisotopic Mass: 740.902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.6A^2